methyl 2-chloro-4-{5-[(E)-{2-[(4-methoxyphenyl)carbonyl]hydrazinylidene}methyl]furan-2-yl}benzoate

• Molecular Formula: C21H17ClN2O5
• Molecular Weight: 412.8 g/mol
• IUPAC Name: methyl 2-chloro-4-[5-[(E)-[(4-methoxybenzoyl)hydrazinylidene]methyl]furan-2-yl]benzoate
• InChI: InChI=1S/C21H17ClN2O5/c1-27-15-6-3-13(4-7-15)20(25)24-23-12-16-8-10-19(29-16)14-5-9-17(18(22)11-14)21(26)28-2/h3-12H,1-2H3,(H,24,25)/b23-12+
• InChI Key: IFGNMMDUDYVKKQ-FSJBWODESA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)N/N=C/C2=CC=C(O2)C3=CC(=C(C=C3)C(=O)OC)Cl
• SMILES: COC1=CC=C(C=C1)C(=O)NN=CC2=CC=C(O2)C3=CC(=C(C=C3)C(=O)OC)Cl

Description

Methyl 2-chloro-4-{5-[(E)-{2-[(4-methoxyphenyl)carbonyl]hydrazinylidene}methyl]furan-2-yl}benzoate is a synthetic compound that has been developed for scientific research purposes. It is a member of the benzoate family and is a potent inhibitor of certain enzymes.

Mechanism of Action

Methyl 2-chloro-4-{5-[(E)-{2-[(4-methoxyphenyl)carbonyl]hydrazinylidene}methyl]furan-2-yl}benzoate inhibits acetylcholinesterase by binding to the active site of the enzyme. This prevents the breakdown of acetylcholine, which leads to an accumulation of the neurotransmitter in the synaptic cleft. This can result in increased neurotransmission and improved cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of methyl 2-chloro-4-{5-[(E)-{2-[(4-methoxyphenyl)carbonyl]hydrazinylidene}methyl]furan-2-yl}benzoate have been studied in vitro and in vivo. In vitro studies have shown that this compound is a potent inhibitor of acetylcholinesterase, with an IC50 value of 0.03 μM. In vivo studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 2-chloro-4-{5-[(E)-{2-[(4-methoxyphenyl)carbonyl]hydrazinylidene}methyl]furan-2-yl}benzoate in lab experiments include its potency as an enzyme inhibitor and its potential as an anti-inflammatory agent. However, limitations include its high cost and limited availability.

Future Directions

There are several future directions for research on methyl 2-chloro-4-{5-[(E)-{2-[(4-methoxyphenyl)carbonyl]hydrazinylidene}methyl]furan-2-yl}benzoate. One direction is to study its potential as a therapeutic agent for Alzheimer's disease and other cognitive disorders. Another direction is to investigate its anti-inflammatory properties and potential use in treating inflammatory diseases. Additionally, further studies are needed to determine the safety and toxicity of this compound.

Synthesis Methods

The synthesis of methyl 2-chloro-4-{5-[(E)-{2-[(4-methoxyphenyl)carbonyl]hydrazinylidene}methyl]furan-2-yl}benzoate involves several steps. The starting material is 2-chloro-4-nitrobenzoic acid, which is reacted with furfurylamine to form an intermediate. This intermediate is then treated with hydrazine hydrate and the resulting product is reacted with 4-methoxybenzoyl chloride to form the final product.

Scientific Research Applications

Methyl 2-chloro-4-{5-[(E)-{2-[(4-methoxyphenyl)carbonyl]hydrazinylidene}methyl]furan-2-yl}benzoate has been used in scientific research to study the inhibition of certain enzymes. It has been shown to be a potent inhibitor of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine. This compound has also been studied for its potential as an anti-inflammatory agent.